Cas no 106685-67-0 (2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester)

• Product name: 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester
• CAS No: 106685-67-0
• MF: C₁₇H₁₉NO₇
• MW: 349.33526
• CID: 127265
• PubChem ID: 53429037

2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(2-nitrophenyl)methylene]-3-oxo-, 2-(acetyloxy)-2-methylpropyl ester
• 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester
• (2-acetyloxy-2-methylpropyl) 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate
• 2-(1-OXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-PROPANOIC ACID
• 2-[(2-Nitrophenyl)methylene]-3-oxo-butanoic Acid 2-(Acetyloxy)-2-methylpropyl Este
• 2-[(2-Nitrophenyl)methylene]-3-oxo-butanoic Acid 2-(Acetyloxy)-2-methylpropyl Ester
• AKOS030255757
• 106685-67-0
• FT-0672756
• DTXSID90700022
• 2-(Acetyloxy)-2-methylpropyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate

• Inchi： InChI=1S/C17H19NO7/c1-11(19)14(9-13-7-5-6-8-15(13)18(22)23)16(21)24-10-17(3,4)25-12(2)20/h5-9H,10H2,1-4H3/b14-9+
• InChI Key： FFIBYMHZCNFTRU-NTEUORMPSA-N
• SMILES： CC(OC(COC(/C(=C/C1=CC=CC=C1[N+]([O-])=O)/C(=O)C)=O)(C)C)=O

Computed Properties

• Exact Mass: 349.11600
• Monoisotopic Mass: 349.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Refractive Index: 1.553
• PSA: 115.49000
• LogP: 2.97530

Additional information on 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester

Introduction to 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester (CAS No. 106685-67-0)

2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester, with the CAS number 106685-67-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a nitrobenzylidene moiety and an acetoxy-methylpropyl ester group. These structural elements contribute to its potential applications in various scientific and pharmaceutical contexts.

The chemical structure of 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester is defined by the presence of a nitro group on the benzene ring, which imparts significant electronic and steric effects. The nitro group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the ester functionality at the 3-position of the butanoic acid moiety adds to the compound's versatility in terms of chemical reactivity and potential biological activity.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester has been studied for its potential as a lead compound in drug discovery. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. These findings have spurred further investigation into the mechanisms of action and potential therapeutic uses of this compound.

The synthesis of 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the condensation of 3-oxobutanoic acid with 2-nitrobenzaldehyde to form the nitrobenzylidene intermediate, followed by esterification with 2-acetoxy-2-methylpropanol. This approach allows for the controlled formation of the desired product with high purity and yield.

The physical and chemical properties of 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. Its solubility in various organic solvents makes it suitable for use in a wide range of chemical reactions and analytical techniques.

In terms of biological activity, preliminary studies have indicated that 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester exhibits promising anti-inflammatory effects. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, there is also evidence to suggest that 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester may possess anti-cancer activity. Studies have demonstrated that it can induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and DNA damage. These results highlight the compound's potential as a lead molecule for developing novel anticancer drugs.

The safety profile of 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester is an important consideration for its potential use in therapeutic applications. Preclinical studies have shown that it exhibits low toxicity in animal models at therapeutic doses. However, further research is needed to fully understand its safety profile and to identify any potential side effects or contraindications.

In conclusion, 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, 2-Acetoxy-2-methylpropyl Ester (CAS No. 106685-67-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation in drug discovery and development. Ongoing research aims to elucidate its mechanisms of action and to optimize its pharmacological properties for clinical use.